Cas no 129415-86-7 (2-(3,3-Dimethylcyclobutyl)acetonitrile)

2-(3,3-Dimethylcyclobutyl)acetonitrile is a specialized organic compound featuring a cyclobutyl ring substituted with two methyl groups at the 3-position, linked to an acetonitrile moiety. This structure imparts unique steric and electronic properties, making it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of fine chemicals and pharmaceuticals. Its rigid cyclobutyl framework enhances stability while the nitrile group offers versatile reactivity for further functionalization, such as hydrolysis, reduction, or nucleophilic addition. The compound’s well-defined molecular architecture is advantageous for applications requiring precise structural control, including ligand design and agrochemical synthesis. High purity and consistent quality ensure reliable performance in research and industrial processes.
2-(3,3-Dimethylcyclobutyl)acetonitrile structure
129415-86-7 structure
Product Name:2-(3,3-Dimethylcyclobutyl)acetonitrile
CAS No:129415-86-7
MF:C8H13N
MW:123.195522069931
MDL:MFCD28954095
CID:4586770
PubChem ID:14789762
Update Time:2025-05-21

2-(3,3-Dimethylcyclobutyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(3,3-dimethylcyclobutyl)acetonitrile
    • AT30230
    • 2-(3,3-Dimethylcyclobutyl)acetonitrile
    • MDL: MFCD28954095
    • Inchi: 1S/C8H13N/c1-8(2)5-7(6-8)3-4-9/h7H,3,5-6H2,1-2H3
    • InChI Key: CILLCBIISHUFGI-UHFFFAOYSA-N
    • SMILES: N#CCC1CC(C)(C)C1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 141
  • XLogP3: 2.2
  • Topological Polar Surface Area: 23.8

2-(3,3-Dimethylcyclobutyl)acetonitrile Pricemore >>

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Additional information on 2-(3,3-Dimethylcyclobutyl)acetonitrile

Comprehensive Overview of 2-(3,3-Dimethylcyclobutyl)acetonitrile (CAS No. 129415-86-7)

2-(3,3-Dimethylcyclobutyl)acetonitrile (CAS No. 129415-86-7) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique cyclobutyl structure and acetonitrile functional group make it a versatile building block for synthesizing complex molecules. With increasing interest in sustainable chemistry and green synthesis, this compound has gained attention for its potential in catalytic applications and biodegradable material design.

The molecular formula of 2-(3,3-Dimethylcyclobutyl)acetonitrile is C8H13N, featuring a dimethyl-substituted cyclobutane ring linked to a nitrile group. This configuration offers exceptional stability and reactivity, making it valuable for cross-coupling reactions and heterocycle formation. Researchers frequently explore its role in polymer modifications and bioactive molecule development, aligning with trends in drug discovery and material science innovations.

Recent studies highlight the compound’s relevance in AI-driven molecular design, where computational models predict its utility in high-performance coatings and electronic materials. As industries prioritize eco-friendly solvents and low-toxicity reagents, 129415-86-7 is being evaluated for its environmental footprint. Analytical techniques like GC-MS and NMR spectroscopy confirm its purity, while QSAR modeling aids in optimizing its applications.

Frequently asked questions about 2-(3,3-Dimethylcyclobutyl)acetonitrile include its solubility profile (polar aprotic solvents preferred), storage conditions (dry, inert atmosphere), and compatibility with Grignard reagents. Its thermal stability (up to 200°C) and compatibility with Pd-catalyzed reactions are also key discussion points in organic synthesis forums.

In the context of circular economy initiatives, this compound’s potential for catalytic recycling is under investigation. Innovations in flow chemistry systems further enhance its scalability, addressing demands from fine chemical manufacturers. Regulatory compliance with REACH and FDA guidelines ensures its safe use in GMP-certified facilities.

Future research directions for CAS 129415-86-7 may focus on its enantioselective applications or hybrid material integration. With patents emerging in OLED technology and controlled-release formulations, this compound exemplifies the intersection of traditional organic chemistry and cutting-edge industrial applications.

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